Cas no 202477-94-9 (L-Alanine, 3-amino-,1,1-dimethylethyl ester)

• Product Name: L-Alanine, 3-amino-,1,1-dimethylethyl ester
• CAS No: 202477-94-9
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 241061
• PubChem ID: 45082357
• Update Time: 2025-04-19

L-Alanine, 3-amino-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-amino-,1,1-dimethylethyl ester
• L-Alanine, 3-amino-, 1,1-dimethylethyl ester (9CI)
• Alanine,3-amino-,1,1-dimethylethyl ester
• 109273-24-7
• (S)-tert-Butyl 2,3-diaminopropanoate
• EN300-7355718
• tert-Butyl (S)-2,3-diaminopropanoate
• (S)-tert-Butyl2,3-diaminopropanoate
• L-Alanine, 3-amino-, 1,1-dimethylethyl ester
• Alanine, 3-amino-, 1,1-dimethylethyl ester
• TERT-BUTYL (2S)-2,3-DIAMINOPROPANOATE
• SCHEMBL8350648
• 202477-94-9

• Inchi： 1S/C7H16N2O2/c1-7(2,3)11-6(10)5(9)4-8/h5H,4,8-9H2,1-3H3/t5-/m0/s1
• InChI Key： XKEDRBINPCQMOT-YFKPBYRVSA-N
• SMILES： O(C([C@H](CN)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.121
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2
• XLogP3: -0.7